Cas no 652145-22-7 (Cyclopent[b]indole-7-carboxaldehyde,1,2,3,3a,4,8b-hexahydro-4-octadecyl-)

• Product Name: Cyclopent[b]indole-7-carboxaldehyde,1,2,3,3a,4,8b-hexahydro-4-octadecyl-
• CAS No: 652145-22-7
• MF: C₃₀H₄₉NO
• MW: 439.716169118881
• CID: 402475
• Update Time: 2024-01-29

Cyclopent[b]indole-7-carboxaldehyde,1,2,3,3a,4,8b-hexahydro-4-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopent[b]indole-7-carboxaldehyde,1,2,3,3a,4,8b-hexahydro-4-octadecyl-
• Cyclopent[b]indole-7-carboxaldehyde, 1,2,3,3a,4,8b-hexahydro-4-octadecyl-

• Inchi： 1S/C30H49NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23-31-29-20-18-19-27(29)28-24-26(25-32)21-22-30(28)31/h21-22,24-25,27,29H,2-20,23H2,1H3
• InChI Key： OEPLMTBHZXLGLW-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCCCCCCCCCC)C2=C(C=C(C=O)C=C2)C2CCCC12

Computed Properties

• Exact Mass: 439.38167

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 549.2±50.0 °C(Predicted)
• PSA: 20.31
• pka: 2.23±0.20(Predicted)